Cas no 1600291-93-7 (2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride
• CAS No: 1600291-93-7
• MF: C₅H₉ClO₄S
• MW: 200.640559911728
• CID: 5746185
• PubChem ID: 102608496
• Update Time: 2025-05-19

2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1144443
• 2-(oxetan-3-yloxy)ethanesulfonyl chloride
• 1600291-93-7
• 2-(Oxetan-3-yloxy)ethane-1-sulfonylchloride
• 2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride
• Ethanesulfonyl chloride, 2-(3-oxetanyloxy)-

• Inchi： 1S/C5H9ClO4S/c6-11(7,8)2-1-10-5-3-9-4-5/h5H,1-4H2
• InChI Key： KNIGUSGQMKQBLZ-UHFFFAOYSA-N
• SMILES： ClS(CCOC1COC1)(=O)=O

Computed Properties

• Exact Mass: 199.9910076g/mol
• Monoisotopic Mass: 199.9910076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 286.4±25.0 °C(Predicted)

Additional information on 2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride

Professional Introduction to 2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride (CAS No: 1600291-93-7)

2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride, identified by the CAS number 1600291-93-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility in synthetic chemistry, particularly in the modification and functionalization of molecules. The unique structural features of 2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride, including its oxetane ring and sulfonyl chloride functionality, make it a valuable intermediate in the development of various bioactive molecules.

The oxetane ring is a three-membered cyclic ether that introduces rigidity and specific conformational constraints to molecular structures. This characteristic is particularly useful in medicinal chemistry, where precise spatial arrangements of atoms can significantly influence the biological activity of a compound. The presence of the sulfonyl chloride group further enhances the reactivity of this molecule, allowing for facile introduction of sulfonamide linkages, which are prevalent in many drugs and agrochemicals. These attributes make 2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride a versatile building block for synthetic chemists.

In recent years, there has been a surge in research focused on the development of novel sulfonamide-based therapeutics. Sulfonamides have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound 2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride serves as an excellent precursor for synthesizing sulfonamides with tailored properties. For instance, researchers have utilized this compound to develop new sulfonamide derivatives that exhibit enhanced binding affinity to target proteins, leading to improved therapeutic efficacy.

One notable application of 2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is a key strategy in the treatment of diseases such as HIV, hepatitis C, and cancer. By incorporating the oxetane ring into sulfonamide-based inhibitors, scientists have been able to design molecules with improved metabolic stability and reduced toxicity. This has opened up new avenues for the development of next-generation protease inhibitors.

The oxetane moiety also contributes to the solubility and bioavailability of drug candidates. In drug discovery, achieving optimal solubility is essential for effective absorption and distribution within the body. The incorporation of an oxetane ring can enhance the solubility of sulfonamide derivatives, making them more suitable for oral administration or other routes of delivery. This has been particularly beneficial in the development of antiviral drugs, where poor solubility can limit therapeutic efficacy.

Recent advancements in computational chemistry have further facilitated the use of 2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride in drug design. Molecular modeling techniques allow researchers to predict the binding interactions between this compound and biological targets with high accuracy. This has enabled the rational design of sulfonamide-based drugs with specific pharmacological profiles. For example, computational studies have identified novel sulfonamide derivatives derived from 2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride that exhibit potent activity against resistant strains of bacteria.

The versatility of 2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride extends beyond pharmaceutical applications. It has also been explored in materials science and agrochemical research. In materials science, sulfonyl chlorides are used as crosslinking agents in polymer synthesis, where they contribute to the formation of high-performance materials with enhanced durability and functionality. In agrochemicals, sulfonamide derivatives derived from this compound have shown promise as herbicides and fungicides, offering new solutions for crop protection.

The synthesis of 2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity while minimizing side reactions. These include catalytic processes that enhance efficiency and reduce environmental impact. The growing emphasis on green chemistry has spurred innovation in synthetic routes for compounds like 2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride, ensuring sustainable production practices.

In conclusion, 2-(Oxetan-3-yloxy)ethane-1-sulfonyl chloride (CAS No: 1600291-93-7) is a multifunctional compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with tailored properties. The oxetane ring contributes to conformational rigidity and solubility, while the sulfonyl chloride group facilitates further functionalization. As research continues to uncover new applications for this compound, its importance in advancing chemical synthesis and drug development will only continue to grow.